1-[1-(6-Methoxypyridine-3-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(6-methoxypyridine-3-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C17H19F3N4O4/c1-28-13-3-2-11(8-21-13)15(26)22-6-4-12(5-7-22)23-9-14(25)24(16(23)27)10-17(18,19)20/h2-3,8,12H,4-7,9-10H2,1H3
• InChI Key: JZAVJBWTLXNWAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)CC(F)(F)F
• Molecular Formula: C17H19F3N4O4
• Molecular Weight: 400.4 g/mol

Description

1-[1-(6-Methoxypyridine-3-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C17H19F3N4O4 and its molecular weight is 400.358. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Synthesis

Researchers have focused on the design and synthesis of imidazopyridine thiazolidine-2,4-diones, which are analogues of hypoglycemic compounds like rosiglitazone. These compounds were evaluated for their potential in insulin-induced adipocyte differentiation and hypoglycemic activity, showing promising results for further clinical studies (Oguchi et al., 2000).

Structural and Spectroscopic Analysis

A novel compound known as 10-methoxy-10H-furo[3,2-g]chromeno[2,3-b][1,3]thiazolo[5,4-e]pyridine-2,10(3H)-dione (MFCTP) was synthesized and analyzed using FT-IR spectroscopy and DFT/TD-DFT studies. The research provided valuable insights into the vibrational spectral analysis, electronic absorption spectral characteristics, and nonlinear optical properties of the compound, contributing to the understanding of its structure-activity relationship (Halim & Ibrahim, 2021).

Pharmacophoric Features for Cancer Treatment

Imidazolidin-2,4-dione derivatives have been investigated for their inhibitory action on the ABCB1 efflux pump in cancer cells. Through molecular geometry and intermolecular interaction analysis, researchers identified potent inhibitory actions and significant cytotoxic properties, contributing to the development of cancer treatment strategies (Żesławska et al., 2019).

Oxidative Bond Formation

The oxidative carbon-nitrogen bond formation leading to the synthesis of complex imidazo[1,2-α]pyridines or imidazo[1,2-α]pyrimidines was reported, showcasing a methodology that can be applied in various synthetic pathways for the development of novel compounds (Huo et al., 2016).

Enantiomeric Separation

Research on the liquid chromatographic resolution of drugs with a piperidine-2,6-dione structure demonstrated the capability of enantiomeric separation, which is crucial for understanding the pharmacokinetics and pharmacodynamics of chiral drugs (Overbeke et al., 1997).